5-(Chloromethyl)-2-methoxybenzoic acid
Overview
Description
“5-(Chloromethyl)-2-methoxybenzoic acid” is a complex organic compound. Based on its name, it likely contains a benzoic acid core, which is a common component in various pharmaceuticals and commercial products .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds such as 5-(Chloromethyl)furfural (CMF) have been synthesized using deep eutectic solvents . This method eliminates the dependence on concentrated acid, providing a green and efficient synthetic route .Scientific Research Applications
Phthalide Formation
5-(Chloromethyl)-2-methoxybenzoic acid plays a role in the formation of phthalides. The condensation of 5-methoxy-3-methylbenzoic acid with aqueous formaldehyde and hydrochloric acid results in chloromethylphthalides. These compounds are significant in the synthesis of various organic compounds (Charlesworth & Levene, 1963).
Synthesis of Organic Acids
It is utilized in the synthesis of organic acids like 4-Hydroxyisophthalic acid. The process involves a Blanc chloromethylation reaction catalyzed by aluminium trichloride and tetrabutyl ammonium bromide to yield chloromethyl-methoxybenzoic acid derivatives (He Deyun, 2011).
Synthesis of Agonists for Receptors
Derivatives of 4-amino-5-chloro-2-methoxybenzoic acid have been synthesized and found to be potent 5-HT4 receptor agonists, useful in medical research (Yang et al., 1997).
Residue Analysis in Pesticides
This compound derivatives are part of many pesticides, and research into their residue analysis is vital for environmental safety. Methods like Revers Phases HPLC are used for this purpose (Maga et al., 2021).
Synthesis of Benzylphosphonic Acids
This compound is also involved in the Arbuzov rearrangement of triethyl phosphite, leading to the formation of benzylphosphonic esters with various functional groups (Ivanov & Valitova, 1963).
Formation of Metal Complexes
It's used in forming metal complexes, like the 5-chloro-2-methoxybenzoates of various metal ions (Mn, Co, Ni, Cu, Zn), which are studied for their magnetic, spectral, and thermal properties (Bocian & Ferenc, 2002).
Future Directions
Properties
IUPAC Name |
5-(chloromethyl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4H,5H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXSPNZGYCRQFSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90300369 |
Source
|
| Record name | 5-(chloromethyl)-2-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90300369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
3641-23-4 |
Source
|
| Record name | 3641-23-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136460 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-(chloromethyl)-2-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90300369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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